Cas no 7753-05-1 (2-(3-nitrophenyl)-4,6-diphenyl-1,3,5-triazine)

• Product name: 2-(3-nitrophenyl)-4,6-diphenyl-1,3,5-triazine
• CAS No: 7753-05-1
• MF: C₂₁H₁₄N₄O₂
• MW: 354.36146
• CID: 1787565
• PubChem ID: 24431

2-(3-nitrophenyl)-4,6-diphenyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitrophenyl)-4,6-diphenyl-1,3,5-triazine
• 1,3,5-triazine, 2-(3-nitrophenyl)-4,6-diphenyl-
• 2-(3-Nitro-phenyl)-4,6-diphenyl-[1,3,5]triazine
• 2-(M-NITROPHENYL)-4,6-DIPHENYL-S-TRIAZINE
• 1,3,5-triazine, 2-(3-nitrophenyl)-4,6-diphenyl-; 2-(3-Nitro-phenyl)-4,6-diphenyl-[1,3,5]triazine; 2-(3-Nitrophenyl)-4,6-diphenyl-1,3,5-triazine; 2-(M-NITROPHENYL)-4,6-DIPHENYL-S-TRIAZINE
• EU-0034926
• SR-01000401257-1
• AKOS000573758
• Oprea1_246633
• ChemDiv1_000562
• SR-01000401257
• 7753-05-1
• DTXSID00274769
• HMS588J12
• SCHEMBL18409235
• Oprea1_203903

• Inchi： InChI=1S/C21H14N4O2/c26-25(27)18-13-7-12-17(14-18)21-23-19(15-8-3-1-4-9-15)22-20(24-21)16-10-5-2-6-11-16/h1-14H
• InChI Key： MPVJHWOGTWPIIR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=NC(=N2)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4

Computed Properties

• Exact Mass: 354.11182
• Monoisotopic Mass: 354.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.81